N-{2-tert-butyl-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl}-4-phenylbutanamide

• IUPAC Name: N-(2-tert-butyl-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-4-phenylbutanamide
• InChI: InChI=1S/C19H25N3O2S/c1-19(2,3)22-18(15-12-25(24)13-16(15)21-22)20-17(23)11-7-10-14-8-5-4-6-9-14/h4-6,8-9H,7,10-13H2,1-3H3,(H,20,23)
• InChI Key: ZPTZGQVBLRCGRX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C(=C2CS(=O)CC2=N1)NC(=O)CCCC3=CC=CC=C3
• Molecular Formula: C19H25N3O2S
• Molecular Weight: 359.5 g/mol
• CAS No.: 958984-52-6

Description

N-{2-tert-butyl-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl}-4-phenylbutanamide is a complex organic compound with a unique structure that includes a thieno[3,4-c]pyrazole core

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-{2-tert-butyl-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl}-4-phenylbutanamide typically involves multiple steps, starting with the preparation of the thieno[3,4-c]pyrazole core This core can be synthesized through a series of reactions, including cyclization and functional group modifications